Cas no 2103461-29-4 (Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate)

• Product Name: Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate
• CAS No: 2103461-29-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5655479
• PubChem ID: 124021917
• Update Time: 2025-06-29

Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate
• EN300-27727888
• 2103461-29-4
• Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate

• Inchi： 1S/C8H15NO3/c1-3-12-8(10)7(9-2)6-4-11-5-6/h6-7,9H,3-5H2,1-2H3
• InChI Key： HHOASGKWOUKTSF-UHFFFAOYSA-N
• SMILES： O1CC(C1)C(C(=O)OCC)NC

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate

Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate: A Comprehensive Overview

Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate, also known by its CAS number No. 2103461-29-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an oxetane ring and a methylamino group, making it a versatile building block for various chemical reactions and applications.

The oxetane ring in Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate is a four-membered cyclic ether, which contributes to the compound's stability and reactivity. The methylamino group, on the other hand, introduces nucleophilic properties, enhancing its potential for participation in nucleophilic substitutions and other chemical transformations. These structural features make Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the role of Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can significantly improve the pharmacokinetic profiles of poorly soluble drugs.

In addition to its applications in drug delivery, Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate has been investigated for its potential as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various types of cyclization reactions has made it a key component in the construction of complex ring systems, which are often found in natural products and synthetic drugs.

The synthesis of Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of an appropriate amino alcohol with an ethoxy carbonyl group, followed by cyclization to form the oxetane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

Ethical considerations and regulatory compliance are paramount in the handling and use of Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate. While it is not classified as a hazardous or controlled substance under current regulations, proper safety protocols must be followed during its synthesis and application to ensure worker safety and environmental protection.

Looking ahead, ongoing research into Ethyl 2-(methylamino)-2-(oxetan-3-yl)acetate is expected to uncover new applications and improve existing methodologies. Its role as a versatile intermediate is likely to expand as chemists continue to explore its reactivity and compatibility with diverse functional groups.